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Compound of Interest

Compound Name: Benzyl 2-bromopropanoate

Cat. No.: B126160

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling reactive chemical compounds like Benzyl 2-
bromopropanoate. This guide provides essential, immediate safety and logistical information,
including operational and disposal plans, to foster a secure research environment.

Chemical Identity and Hazards

Benzyl 2-bromopropanoate is classified with the following hazards:

Causes skin irritation.[1][2]

Causes serious eye irritation.[1][2]

May cause respiratory irritation.[1]

May cause an allergic skin reaction.[2]

Very toxic to aquatic life.[2]
Quantitative Data Summary

A comprehensive summary of the physical and chemical properties of Benzyl 2-
bromopropanoate is provided below.
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Property Value Source

Molecular Formula C10H11BrO2 PubChem|[2]

Molecular Weight 243.10 g/mol PubChem|[2]

Physical State Liquid Hoffman Fine Chemicals[3]
Appearance Yellow to colorless oil Hoffman Fine Chemicals[3]
Purity 95% AK Scientific, Inc.[1]

Storage Condition

Inert atmosphere, Room

temperature

Hoffman Fine Chemicals[3]

Personal Protective Equipment (PPE)

When handling Benzyl 2-bromopropanoate, the following personal protective equipment is

mandatory to minimize exposure and ensure personal safety.

PPE Category

Specific Requirements

Eye/Face Protection

Wear appropriate protective eyeglasses or
chemical safety goggles as described by
OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.[4]

Skin Protection

Wear appropriate protective gloves and clothing

to prevent skin exposure.[4][5]

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN
149 approved respirator if exposure limits are
exceeded or if irritation or other symptoms are

experienced.[4][5]

Operational and Disposal Plans

A systematic approach to handling and disposal is critical for safety and environmental

protection.
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Handling Procedures:

» Ventilation: Always handle Benzyl 2-bromopropanoate in a well-ventilated area, preferably
within a chemical fume hood.[1]

» Avoid Contact: Prevent all personal contact with the substance, including inhalation of
vapors.[6]

o Personal Hygiene: Wash hands thoroughly after handling.[1] Do not eat, drink, or smoke in
the handling area.[6]

o Clothing: Do not allow clothing wet with the material to stay in contact with skin.[6]
Contaminated clothing should be removed and laundered before reuse.[1]

Spill and Emergency Procedures:

e Minor Spills: Absorb the spill with inert material (e.g., vermiculite, sand, or earth) and place it
in a suitable, labeled container for disposal.[4][6]

o Emergency Contact: In case of exposure, call a poison center or doctor if you feel unwell.[1]

o Skin Contact: Wash with plenty of soap and water. If skin irritation occurs, get medical
advice.[1]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. If eye irritation persists, get medical advice.[1]

o Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[1]
Disposal Plan:
e Waste Container: Dispose of contents and container to an approved waste disposal plant.[1]
e Regulations: Consult local, regional, and national regulations for proper disposal.[1]

o Container Decontamination: Empty containers should be decontaminated with a 5%
agueous sodium hydroxide or soda ash solution, followed by water, before disposal.[6]
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The following diagram illustrates the standard workflow for handling Benzyl 2-
bromopropanoate in a laboratory setting.

Preparation

Ensure proper ventilation (fume hood).
Don appropriate PPE:

- Safety goggles

- Lab coat

- Chemical-resistant gloves

Y
Weigh/measure required amount.
Handling

Perform experiment under constant ventilation.
Keep container tightly closed when not in use.
/ \
N\
N\
N\
\
\\
. Decontaminate work surfaces. \
Post-Experiment \
Segregate waste properly. \\
N \\
So 1
A v
: Dispose of chemical waste in a labeled, sealed container.
Waste Disposal e - :
Consult and follow institutional and local disposal regulations.

In case of spill or exposure:
- Evacuate and alert others.
Emergency Procedures i :
- Follow specific first-aid measures.

- Use spill kit for containment and cleanup.

Click to download full resolution via product page

Workflow for Handling Benzyl 2-bromopropanoate
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Benzyl 2-bromopropanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b126160#personal-protective-equipment-for-handling-
benzyl-2-bromopropanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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